Cas no 2754-27-0 (Trimethylsilyl acetate)

• Product Name: Trimethylsilyl acetate
• CAS No: 2754-27-0
• MF: C₅H₁₂O₂Si
• MW: 132.233082771301
• MDL: MFCD00008695
• CID: 43388
• PubChem ID: 87563010
• Update Time: 2025-10-29

Trimethylsilyl acetate Chemical and Physical Properties

Names and Identifiers

• Trimethylsilyl acetate
• Acetoxytrimethylsilane
• Acetic acid trimethylsilyl ester~Acetoxytrimethylsilane
• Trimethyl Acetoxysilane
• Acetic acid,trimethylsilyl ester
• CH3CO2SiMe3
• TMS acetate
• trimethylsilyl ethanoate
• Acetic Acid Trimethylsilyl Ester
• Trimethylacetoxysilane
• (Acetato)trimethylsilane
• Silanol, trimethyl-, acetate
• Silanol, 1,1,1-trimethyl-, 1-acetate
• QHUNJMXHQHHWQP-UHFFFAOYSA-N
• (Trimethylsilyl)acetate
• TMSOAc
• o-trimethylsilylacetate
• Acetyloxytrimethylsilane
• Trimethylsilyl acetate
• CH3COOSi(CH3)3
• NCIOpen2_001849
• Acetic acid, TMS derivative
• Trimethylsilyl acetate, 97%
• KSC489S6R
• SCHEM
• BP-21426
• E75967
• CAA75427
• AKOS015892883
• 2754-27-0
• FS-3997
• FT-0653703
• DTXSID90883723
• NS00049728
• SCHEMBL338658
• J-802297
• NSC 96780
• Silanol, acetate
• S00009
• A819111
• TRIMETHYLSILYLACETATE
• Ethyl (2E)-2-cyano-3-(1H-indolyl-3-yl)acrylate
• MFCD00008695
• LXX47M44WG
• UNII-LXX47M44WG
• NSC96780
• EINECS 220-404-2
• CS-W011087
• NSC-96780
• DB-318549

• MDL： MFCD00008695
• Inchi： 1S/C5H12O2Si/c1-5(6)7-8(2,3)4/h1-4H3
• InChI Key： QHUNJMXHQHHWQP-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC(C)=O
• BRN： 1744463

Computed Properties

• Exact Mass: 132.06100
• Monoisotopic Mass: 132.060656
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 0.882 g/mL at 25 °C(lit.)
• Melting Point: −32 °C (lit.)
• Boiling Point: 107.5 °C(lit.)
• Flash Point: Fahrenheit: 66.2 ° f
  Celsius: 19 ° c
  
• Refractive Index: n20/D 1.388(lit.)
• Water Partition Coefficient: React
• PSA: 26.30000
• LogP: 1.38440
• Vapor Pressure: 35 mmHg ( 30 °C)
• Sensitiveness: Moisture Sensitive
• Solubility: Not available

Trimethylsilyl acetate Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225
• Warning Statement： P210
• Hazardous Material transportation number：UN 3272 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11
• Safety Instruction： S16-S23
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• HazardClass：3
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Flammable area
• Safety Term：3
• Packing Group：II
• Risk Phrases：R11
• Packing Group：II
• Hazard Level：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Trimethylsilyl acetate

Introduction to Trimethylsilyl acetate (CAS No. 2754-27-0)

Trimethylsilyl acetate, with the chemical formula CAS No. 2754-27-0, is a widely utilized compound in the field of organic synthesis and pharmaceutical research. This organosilicon compound, specifically a silyl ester, has garnered significant attention due to its versatile applications in modern chemistry and its role in advancing drug development processes. The compound's unique structural properties make it an invaluable reagent in various synthetic transformations, particularly in the protection and deprotection of functional groups.

The Trimethylsilyl acetate molecule consists of an acetate group linked to a trimethylsilyl (TMS) moiety. This configuration imparts high reactivity, making it an effective intermediate in the synthesis of complex organic molecules. In pharmaceutical research, the compound is often employed in the protection of alcohols and carboxylic acids, facilitating selective reactions without unwanted side products. This characteristic is particularly crucial in multi-step synthetic pathways where regioselectivity and functional group compatibility are paramount.

Recent advancements in synthetic methodologies have highlighted the importance of Trimethylsilyl acetate in the development of novel therapeutic agents. For instance, studies have demonstrated its utility in the synthesis of protease inhibitors, which are critical in treating various inflammatory and infectious diseases. The compound's ability to stabilize reactive intermediates while maintaining overall molecular integrity has made it a cornerstone in medicinal chemistry laboratories worldwide.

In addition to its role in drug synthesis, Trimethylsilyl acetate has found applications in analytical chemistry and material science. Its high volatility and stability under various conditions make it an excellent choice for derivatization techniques in gas chromatography-mass spectrometry (GC-MS). This application is particularly useful for identifying and quantifying trace compounds in complex mixtures, enhancing the precision of analytical procedures.

The chemical industry has also leveraged Trimethylsilyl acetate for its role as a coupling agent and catalyst enhancer. In polymer chemistry, for example, it aids in cross-linking reactions, improving the mechanical properties of synthetic materials. Such applications underscore the compound's broad utility beyond traditional pharmaceutical contexts.

From a research perspective, ongoing studies are exploring new derivatives of Trimethylsilyl acetate to expand its applications further. Researchers are investigating modified silyl esters that could offer improved selectivity and efficiency in synthetic pathways. These efforts aim to address current limitations and unlock new possibilities for drug discovery and material innovation.

The environmental impact of using Trimethylsilyl acetate is another area of interest. While the compound itself is not classified as hazardous, its degradation products must be carefully managed to prevent environmental contamination. Efforts are underway to develop greener synthetic routes that minimize waste and reduce the ecological footprint of its use.

In conclusion, Trimethylsilyl acetate (CAS No. 2754-27-0) remains a pivotal compound in modern chemistry due to its multifaceted applications. Its role in pharmaceutical synthesis, analytical techniques, and material science underscores its importance across multiple disciplines. As research continues to evolve, the potential uses for this versatile compound will undoubtedly expand, further solidifying its position as a cornerstone of chemical innovation.